Cas no 270575-94-5 (N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide)

• Product Name: N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide
• CAS No: 270575-94-5
• CID: 4643530
• Update Time: 2025-10-28

N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-(4-METHOXYPHENYL)METHYLIDENE]-1,3-BENZODIOXOLE-5-CARBOHYDRAZIDE
• N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide
• 1,3-Benzodioxole-5-carboxylic acid, (2E)-[(4-methoxyphenyl)methylene]hydrazide (9CI)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide

Comprehensive Analysis of N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide (CAS No. 270575-94-5)

N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide, with the CAS number 270575-94-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound belongs to the class of hydrazide derivatives, which are known for their diverse biological activities and utility in pharmaceutical research. The presence of both benzodioxole and methoxyphenyl moieties in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In the context of current scientific trends, N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide is often discussed in relation to its potential as an antioxidant or anti-inflammatory agent. These properties align with the growing consumer demand for natural and synthetic compounds that can mitigate oxidative stress, a key factor in aging and chronic diseases. Researchers are particularly intrigued by the compound's ability to scavenge free radicals, a topic frequently searched in academic databases and AI-driven research tools.

The synthesis of CAS 270575-94-5 involves a condensation reaction between 2H-1,3-benzodioxole-5-carbohydrazide and 4-methoxybenzaldehyde, yielding the E-isomer as the predominant product. This reaction is a classic example of Schiff base formation, a widely studied chemical process in medicinal chemistry. The compound's crystalline structure and solubility profile have been characterized using techniques such as X-ray diffraction and HPLC, making it a reliable reference material for analytical laboratories.

From an industrial perspective, N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide is often explored for its potential use in material science and dye chemistry. Its conjugated double-bond system and aromatic rings contribute to its UV-absorbing properties, a feature highly sought after in the development of photostable coatings and sunscreen formulations. This aligns with the rising global focus on sustainable materials and eco-friendly additives, topics that dominate SEO-optimized searches in the chemical industry.

In the realm of drug discovery, CAS 270575-94-5 has been investigated for its molecular docking potential with various enzyme targets. Computational studies suggest that the compound may interact with cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes implicated in inflammatory pathways. Such findings resonate with the increasing public interest in precision medicine and targeted therapies, as evidenced by trending queries in health-related forums and scientific search engines.

Quality control of N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide is critical for its commercial and research applications. Analytical methods such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) are employed to ensure purity, often exceeding 98%. This high purity level makes the compound suitable for structure-activity relationship (SAR) studies, a common focus area in pharmacology research and medicinal chemistry publications.

Environmental and safety assessments of CAS 270575-94-5 indicate that it exhibits low toxicity under standard laboratory conditions. This profile makes it a viable candidate for further development in green chemistry applications, a sector experiencing exponential growth due to regulatory pressures and consumer demand for non-toxic alternatives. Such attributes are frequently highlighted in industry whitepapers and sustainability reports, which rank highly in search engine results for eco-conscious chemicals.

In summary, N'-[(1E)-(4-methoxyphenyl)methylidene]-2H-1,3-benzodioxole-5-carbohydrazide represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and analytical chemistry. Its CAS number 270575-94-5 serves as a unique identifier for researchers and manufacturers alike, facilitating seamless collaboration in the global scientific community. As interest in functionalized hydrazides and aromatic hybrids continues to rise, this compound is poised to remain a key subject of innovation and discovery.